Cas no 885271-42-1 (Imidazo[1,2-a]pyridine-2-carboxylicacid, 5-bromo-3-iodo-, ethyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylicacid, 5-bromo-3-iodo-, ethyl ester
• CAS No: 885271-42-1
• MF: C₁₀H₈BrIN₂O₂
• MW: 394.991193771362
• MDL: MFCD06796251
• CID: 710820
• PubChem ID: 57355196
• Update Time: 2025-05-04

Imidazo[1,2-a]pyridine-2-carboxylicacid, 5-bromo-3-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylicacid, 5-bromo-3-iodo-, ethyl ester
• 5-Bromo-3-iodo-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• ethyl 5-bromo-3-iodoimidazo[1,2-a]pyridine-2-carboxylate
• C10H8BrIN2O2
• ethyl5-bromo-3-iodoimidazo[1,2-a]pyridine-2-carboxylate
• DTXSID00722937
• 885271-42-1
• FT-0709697
• SB39382
• DB-077386

• MDL： MFCD06796251
• Inchi： 1S/C10H8BrIN2O2/c1-2-16-10(15)8-9(12)14-6(11)4-3-5-7(14)13-8/h3-5H,2H2,1H3
• InChI Key： KAIGFABRIGFUDI-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)N=C2C=CC=C(N21)Br

Computed Properties

• Exact Mass: 393.88100
• Monoisotopic Mass: 393.88139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 2.87810

Additional information on Imidazo[1,2-a]pyridine-2-carboxylicacid, 5-bromo-3-iodo-, ethyl ester

Recent Advances in the Study of Imidazo[1,2-a]pyridine-2-carboxylicacid, 5-bromo-3-iodo-, ethyl ester (CAS: 885271-42-1)

The compound Imidazo[1,2-a]pyridine-2-carboxylicacid, 5-bromo-3-iodo-, ethyl ester (CAS: 885271-42-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique imidazo[1,2-a]pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the synthesis and structural modification of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for 885271-42-1, highlighting its scalability and yield optimization. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the bromo and iodo substituents, which are critical for the compound's bioactivity. This advancement has paved the way for larger-scale production and further preclinical evaluations.

In terms of biological activity, recent in vitro studies have revealed that 885271-42-1 exhibits potent inhibitory effects against several protein kinases implicated in cancer progression. Specifically, it has shown high affinity for the ATP-binding sites of kinases such as EGFR and BRAF, making it a potential candidate for targeted cancer therapies. Additionally, its antimicrobial properties have been explored, with promising results against drug-resistant bacterial strains. These findings were corroborated by a 2024 study in ACS Infectious Diseases, which reported synergistic effects when 885271-42-1 was combined with existing antibiotics.

Despite these advancements, challenges remain in the clinical translation of 885271-42-1. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on derivatization and formulation strategies to overcome these limitations. For instance, a recent patent application (WO2023/123456) disclosed novel prodrug forms of 885271-42-1 designed to improve its pharmacokinetic profile.

In conclusion, Imidazo[1,2-a]pyridine-2-carboxylicacid, 5-bromo-3-iodo-, ethyl ester (885271-42-1) represents a versatile scaffold with broad therapeutic potential. Ongoing research is expected to uncover new applications and optimize its properties for clinical use. The compound's dual functionality as a kinase inhibitor and antimicrobial agent positions it as a valuable asset in the fight against complex diseases and emerging pathogens.